2-(4-Hydrazinylphenyl)-N-methylethanesulfonamide

• IUPAC Name: 2-(4-hydrazinylphenyl)-N-methylethanesulfonamide
• InChI: InChI=1S/C9H15N3O2S/c1-11-15(13,14)7-6-8-2-4-9(12-10)5-3-8/h2-5,11-12H,6-7,10H2,1H3
• InChI Key: CCZBHURGHJQGCB-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)CCC1=CC=C(C=C1)NN
• Molecular Formula: C9H15N3O2S
• DSSTOX Substance ID: DTXSID90436475
• Molecular Weight: 229.30 g/mol
• CAS RN: 121679-30-9

Description

2-(4-Hydrazinylphenyl)-N-methylethanesulfonamide, also known as HEMS, is an organosulfonamide compound which is used in the synthesis of various pharmaceuticals. It is widely used in the field of medicinal chemistry due to its unique properties, such as its solubility in water and its ability to form stable complexes with other molecules. HEMS is also an important building block for the synthesis of other compounds.

Scientific Research Applications

Antioxidant Capacity Assessment

Research has highlighted the use of sulfonamide compounds in antioxidant capacity assays, such as the ABTS/PP decolorization assay. These assays are crucial for evaluating the antioxidant capacity of various substances, including those of phenolic nature. The specificity and reaction pathways involved in these assays, including the formation of coupling adducts with antioxidants, have been elucidated, suggesting the nuanced application of these methods in antioxidant research (Ilyasov et al., 2020).

Antibacterial and Antitumour Agents

Sulfonamide compounds, recognized for their significant antibacterial properties, have been extensively reviewed for their therapeutic applications. These compounds have shown promise in addressing a range of conditions, from bacterial infections to cancer, highlighting their medicinal significance beyond their traditional use as antibiotics. The exploration of sulfonamide inhibitors across different classes, including their roles in combating HIV, cancer, and other conditions, underscores the chemical diversity and therapeutic potential of these compounds (Gulcin & Taslimi, 2018).

Environmental and Analytical Applications

The presence of sulfonamides in the environment, particularly stemming from agricultural activities, has been a topic of concern due to their potential impact on microbial populations and human health. Research in this area focuses on understanding the ecological implications of sulfonamides and developing methods for their detection and analysis, including capillary electrophoresis, which offers a detailed examination of sulfonamide behavior and interaction in various media (Baran et al., 2011; Hoff & Kist, 2009).

Advanced Materials and Chemical Synthesis

Sulfonamide compounds have been investigated in the context of materials science, particularly in the synthesis of novel materials with specific properties. For example, the chemical modification of xylan to produce biopolymer ethers and esters involves sulfonamide derivatives, demonstrating the role of these compounds in developing new materials with potential applications in drug delivery and other fields (Petzold-Welcke et al., 2014).